6-Aminopenicillanic acid

Description

6-Aminopenicillanic acid (6-APA) is a chemical compound and a central component in the synthesis of β-lactam antibiotics, particularly those in the penicillin family . It is created from penicillin G, facilitated by penicillin acylases, and serves as a crucial intermediate for creating semi-synthetic antibiotics effective against bacteria that do not form penicillinase, such as Streptococcus and some Staphylococcus species . In 1958, scientists at Beecham discovered a method to derive 6-APA from penicillin, enabling the synthesis of other β-lactam antibiotics through the attachment of various side chains .

Commercially, 6-APA is primarily sourced from natural penicillin G . It acts as a precursor in the synthesis of antibiotics like ampicillin and amoxicillin . Methods to enhance the antibiotic synthesis involving 6-APA include using a supersaturated solution of nucleophiles, diminishing ionic strength in the reaction mixture with the addition of 2-butanol, and implementing a pH gradient starting at pH 7 and reducing it to 6.5 near the completion of the reaction to greatly increase reaction output .

Other β-lactam antibiotics can be synthesized by attaching various side-chains to the 6-APA nucleus . Phenethicillin and propicillin were among the first penicillins derived from 6-APA .

• CAS No.: 551-16-6
• Product Name: 6-Aminopenicillanic acid
• Molecular Formula: C8H12N2O3S
• Molecular Weight: 216.26 g/mol
• IUPAC Name: (2S,5R,6R)-6-amino-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• Standard InChI: InChI=1S/C8H12N2O3S/c1-8(2)4(7(12)13)10-5(11)3(9)6(10)14-8/h3-4,6H,9H2,1-2H3,(H,12,13)/t3-,4+,6-/m1/s1
• Standard InChIKey: NGHVIOIJCVXTGV-ALEPSDHESA-N
• SMILES: CC1(C(N2C(S1)C(C2=O)N)C(=O)O)C
• Canonical SMILES: CC1(C(N2C(S1)C(C2=O)N)C(=O)O)C
• Appearance: Solid powder
• Purity: > 95%
• Synonyms: 6-aminopenicillanic acid; 6-APA cpd; aminopenicillanic acid; aminopenicillanic acid, potassium salt; aminopenicillanic acid, sodium salt
• Reference: COLE, M; ROLINSON, G N; 6-Aminopenicillanic acid. II. Formation of 6-aminopenicillanic acid by Emericellopsis minima (Stolk) and related fungi, Proceedings of the Royal Society of London Series B, 154, 490-497. DOI:10.1098/rspb.1961.0046 PMID:14448750
• PubChem Compound: 11082
• Last Modified: Aug 15 2023